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Abstract
4-Formyl-2-methoxyphenyl propionate, a derivative of vanillin, is a compound of interest

within the broader class of vanilloids, which are recognized for their diverse biological activities.

While specific research on this particular ester is limited, the extensive body of knowledge on

vanillin and its analogues provides a strong foundation for predicting its potential therapeutic

applications. This guide synthesizes the available physicochemical data for 4-Formyl-2-
methoxyphenyl propionate and extrapolates potential biological activities and mechanisms of

action based on the known pharmacology of vanillin derivatives. This includes potential anti-

inflammatory, antioxidant, and anticancer effects, likely mediated through the modulation of key

signaling pathways such as NF-κB and MAPK. This document aims to serve as a

comprehensive resource, providing detailed experimental protocols and conceptual

frameworks to stimulate further investigation into this promising compound.

Physicochemical Properties
The fundamental physicochemical properties of 4-Formyl-2-methoxyphenyl propionate are

summarized below. This data is essential for its handling, formulation, and interpretation in

experimental settings.
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Property Value Source

CAS Number 174143-90-9 [1]

Molecular Formula C₁₁H₁₂O₄ [2]

Molecular Weight 208.21 g/mol [2]

IUPAC Name
(4-formyl-2-methoxyphenyl)

propanoate
[2]

SMILES
CCC(=O)OC1=C(C=C(C=C1)

C=O)OC
[2]

LogP 1.82310 [1]

PSA (Polar Surface Area) 52.60 Å² [1]

Spectroscopic Data
Spectroscopic data is critical for the structural elucidation and confirmation of 4-Formyl-2-
methoxyphenyl propionate. While a comprehensive, published dataset for this specific

compound is not readily available, data for structurally similar compounds and general

knowledge of organic spectroscopy can inform expected spectral characteristics. PubChem

has entries for 1H NMR and 13C NMR spectra for this compound, though the primary

experimental data is not detailed[2].

Expected Spectroscopic Characteristics:

¹H NMR: Protons on the propionate ethyl group would appear as a triplet and a quartet in the

aliphatic region. The aromatic protons would show characteristic splitting patterns in the

aromatic region, coupled to each other. The aldehyde proton would be a singlet at a

downfield chemical shift (typically 9-10 ppm). The methoxy group protons would present as a

singlet around 3.8-4.0 ppm.

¹³C NMR: The spectrum would show distinct signals for the carbonyl carbon of the ester, the

aldehyde carbonyl carbon, the aromatic carbons (with and without oxygen substitution), the

methoxy carbon, and the two carbons of the ethyl group.
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Infrared (IR) Spectroscopy: Key vibrational bands would include a strong C=O stretching

frequency for the ester carbonyl, another for the aldehyde carbonyl, C-O stretching for the

ester and ether linkages, and aromatic C-H and C=C stretching.

Mass Spectrometry (MS): The molecular ion peak (M+) would be observed at m/z 208.

Fragmentation patterns would likely involve the loss of the propionyl group and other

characteristic cleavages of the aromatic ring.

Synthesis and Characterization: Experimental
Protocols
The synthesis of 4-Formyl-2-methoxyphenyl propionate can be achieved through the

esterification of vanillin with propionic anhydride or propionyl chloride. The following is a

generalized protocol based on standard esterification procedures for phenolic compounds.

Synthesis of 4-Formyl-2-methoxyphenyl propionate
Objective: To synthesize 4-Formyl-2-methoxyphenyl propionate from vanillin.

Materials:

Vanillin (4-hydroxy-3-methoxybenzaldehyde)

Propionic anhydride

Pyridine or other suitable base (e.g., triethylamine)

Dichloromethane (DCM) or other suitable solvent

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Rotary evaporator

Standard laboratory glassware

Procedure:
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In a round-bottom flask, dissolve vanillin in dichloromethane.

Add pyridine to the solution and cool the mixture in an ice bath.

Slowly add propionic anhydride to the cooled solution with stirring.

Allow the reaction to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., hexane:ethyl acetate gradient).

Characterize the purified product using ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry to

confirm its identity and purity.

Potential Biological Activities and Signaling
Pathways
While direct biological studies on 4-Formyl-2-methoxyphenyl propionate are lacking, the

extensive research on vanillin and its derivatives suggests a range of potential therapeutic

activities.

Anti-inflammatory Activity
Vanillin and its derivatives have demonstrated significant anti-inflammatory properties[3][4][5][6]

[7][8][9]. This activity is often attributed to the inhibition of pro-inflammatory mediators.

Potential Mechanism of Action:
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The anti-inflammatory effects of vanillin derivatives are frequently linked to the downregulation

of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling

pathways[3][4][5][10][11][12][13]. These pathways are central to the inflammatory response,

controlling the expression of numerous pro-inflammatory genes.

NF-κB Signaling Pathway: In inflammatory conditions, NF-κB is activated and translocates to

the nucleus, where it induces the transcription of genes encoding pro-inflammatory cytokines

(e.g., TNF-α, IL-6, IL-1β), chemokines, and enzymes like inducible nitric oxide synthase

(iNOS) and cyclooxygenase-2 (COX-2)[3][4][5][10][11]. Vanillin derivatives have been shown

to inhibit the phosphorylation and degradation of IκBα, an inhibitor of NF-κB, thereby

preventing NF-κB's nuclear translocation and subsequent gene transcription[3][5].

MAPK Signaling Pathway: The MAPK family (including ERK, JNK, and p38) plays a crucial

role in transducing extracellular signals to cellular responses, including inflammation. Vanillin

has been observed to inhibit the phosphorylation of key MAPK proteins, thus attenuating the

downstream inflammatory cascade[5][12][13].

Experimental Protocol for In Vitro Anti-inflammatory Assay:

Objective: To evaluate the anti-inflammatory effect of 4-Formyl-2-methoxyphenyl propionate
in a cell-based assay.

Cell Line: Murine macrophage cell line (e.g., RAW 264.7) or human monocytic cell line (e.g.,

THP-1).

Materials:

4-Formyl-2-methoxyphenyl propionate

Lipopolysaccharide (LPS)

Cell culture medium (e.g., DMEM) and supplements

Griess Reagent for nitric oxide (NO) quantification

ELISA kits for TNF-α, IL-6, and IL-1β
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Reagents for Western blotting (antibodies against p-p65, p65, p-ERK, ERK, p-p38, p38,

IκBα, and β-actin)

Procedure:

Cell Culture and Treatment: Culture the cells to 80% confluency. Pre-treat the cells with

varying concentrations of 4-Formyl-2-methoxyphenyl propionate for 1-2 hours.

Induction of Inflammation: Stimulate the cells with LPS (e.g., 1 µg/mL) for a specified time

(e.g., 24 hours for cytokine measurement, shorter times for signaling protein analysis).

Nitric Oxide Measurement: Collect the cell culture supernatant and measure the

concentration of nitrite, a stable product of NO, using the Griess reagent.

Cytokine Measurement: Quantify the levels of TNF-α, IL-6, and IL-1β in the cell culture

supernatant using specific ELISA kits.

Western Blot Analysis: Lyse the cells and perform Western blotting to analyze the

phosphorylation status of key proteins in the NF-κB and MAPK pathways.

Antioxidant Activity
Vanillin and its derivatives are known to possess antioxidant properties, which contribute to

their protective effects against oxidative stress-related diseases[14][15][16][17].

Potential Mechanism of Action:

The antioxidant activity of phenolic compounds like vanillin derivatives is often due to their

ability to scavenge free radicals and chelate metal ions. The presence of the phenolic hydroxyl

group is crucial for this activity.

Experimental Protocol for Antioxidant Activity Assays:

Objective: To determine the antioxidant capacity of 4-Formyl-2-methoxyphenyl propionate.

Methods:

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1348451?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21095222/
https://www.researchgate.net/publication/49626424_Evaluation_of_antioxidant_activity_of_vanillin_by_using_multiple_antioxidant_assays
https://www.researchgate.net/publication/360612266_Evaluation_of_Antioxidant_Activity_of_Obtained_Derivatives_of_Vanillin
https://www.semanticscholar.org/paper/Evaluation-of-antioxidant-activity-of-vanillin-by-Tai-Sawano/405e07390c447bd280a02dca4cd054814ff6692a
https://www.benchchem.com/product/b1348451?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a methanolic solution of DPPH.

Add different concentrations of 4-Formyl-2-methoxyphenyl propionate to the DPPH

solution.

Incubate in the dark at room temperature for 30 minutes.

Measure the absorbance at 517 nm. A decrease in absorbance indicates radical

scavenging activity. Ascorbic acid or Trolox can be used as a positive control.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging

Assay:

Generate the ABTS radical cation by reacting ABTS with potassium persulfate.

Add different concentrations of 4-Formyl-2-methoxyphenyl propionate to the ABTS

radical solution.

Measure the absorbance at 734 nm after a short incubation period. A decrease in

absorbance indicates scavenging activity.

Visualizing Molecular Pathways and Workflows
The following diagrams, generated using the DOT language, illustrate the key signaling

pathways potentially modulated by 4-Formyl-2-methoxyphenyl propionate and a general

experimental workflow for its biological evaluation.
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Caption: Putative inhibition of the NF-κB signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-174143-90-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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